Cas no 5273-86-9 (Beta-asarone)

• Product Name: Beta-asarone
• CAS No: 5273-86-9
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• MDL: MFCD00009281
• CID: 85258
• PubChem ID: 24853209
• Update Time: 2025-05-24

Beta-asarone Chemical and Physical Properties

Names and Identifiers

• 1,2,4-TRIMETHOXY-5-((Z)-1-PROPENYL)BENZENE
• B-ASARONE
• BETA-ASARONE
• BETA-ASARONE (PHENOL DERIVATIVE)
• CIS-1-PROPENYL-2,4,5-TRIMETHOXYBENZENE
• CIS-2,4,5-TRIMETHOXY-1-PROPENYLBENZENE
• CIS-2,4,5-TRIMETHOXYPROPENYLBENZENE
• (z)-1,2,4-trimethoxy-5-(1-propenyl)benzene
• (Z)-5-Propenyl-1,2,4-trimethoxybenzene
• (Z)-Asarone
• 2,4-trimethoxy-5-(1-propenyl)-(z)-benzen
• 2,4-trimethoxy-5-propenyl-(z)-benzen
• Benzene, 1,2,4-trimethoxy-5-(1-propenyl)-, (Z)-
• Benzene, 1,2,4-trimethoxy-5-propenyl-, (Z)-
• cis-Asarone
• cis-beta-Asarone
• cis-Isoasarone
• cis-Isoelemicin
• β-Asarone
• 2,4,5-Trimethoxy-1-propenylbenzene
• 1,2,4-trimethoxy-5-prop-1-enylbenzene
• 1,2,4-trimethoxy-5-propenyl-benzene
• 1,2,4-Trimethoxy-5-propenyl-benzol
• 2,4,5-trimethoxyphenylprop-1-ene
• Asarone
• [ "" ]
• Asarone;2,4,5-Trimethoxy-1-propenylbenzene
• alpha-Asarone
• TRANS-ASARONE
• trans-Isoasarone
• Azaron
• Asaron
• trans-Isoasaron
• Etherophenol
• Asarum camphor
• Asarabacca camphor
• 1,2,4-Trimethoxy-5-(1-propenyl)benzene
• (E)-Asarone
• A-ASARONE
• DQY9PNE5FK
• C12H16O3
• (E)-1,2,4-Trimethoxy-5-prop-1-enylbenzene
• 1,2,4-Trimethoxy-5-propenylbenzene
• Benzene, 1,2,4-trimethoxy-5-(1-propenyl)-, (E)-
• 1,2,4-trimethoxy-5-[(1E)-pro
• .BETA.-ASARONE, CIS-
• UNII-IGA3MH6IUW
• 1,2,4-trimethoxy-5-propenylbenzene, z-
• Benzene, 1,2,4-trimethoxy-5-(1Z)-1-propenyl-
• 2,4,5-Trimethoxypropen-1-ylbenzene
• beta-ASARONE, CIS-
• A870918
• cis-.beta.-Asarone
• 1,2,4-trimethoxy-5-(prop-1-en-1-yl)benzene
• 1,2,4-Trimethoxy-5-((z)-1-propenyl)benzene, ?-asarone
• HMS3886B18
• IGA3MH6IUW
• 1,2,4-trimethoxy-5-[(Z)-prop-1-enyl]benzene
• asarone, (Z)-isomer
• CHEBI:68146
• AI3-36897
• DS-9662
• BENZENE, 1,2,4-TRIMETHOXY-5-(1Z)-1-PROPEN-1-YL-
• AKOS030524038
• cis-b-Asarone (>70%)
• 5273-86-9
• CHEMBL477752
• 1,2,4-trimethoxy-5-((1Z)-prop-1-en-1-yl)benzene
• CHEBI:78308
• DTXSID601020057
• AC-34897
• beta-Asarone; 1,2,4-Trimethoxy-5-[(Z)-prop-1-enyl]benzene; ?-Asarone
• CHEBI:10353
• .beta.-Asarone
• 3-06-00-06440 (Beilstein Handbook Reference)
• BRN 1910605
• (Z)-1-(2,4,5-Trimethoxyphenyl)-1-propene
• EINECS 226-096-6
• beta-asaron
• DTXCID00911420
• W-105801
• Cis-Asaron
• (Z)-.beta.-Asarone
• BCP23722
• CS-W009103
• 1,2,4-Trimethoxy-5-[(1Z)-1-propenyl]benzene
• 1,2,4-trimethoxy-5-[(1Z)-prop-1-en-1-yl]benzene
• beta-Asarone, primary pharmaceutical reference standard
• Q27089385
• s9118
• SCHEMBL528747
• CCRIS 1592
• (z)-1 pound not2 pound not4-trimethoxy-5-(1-propenyl)benzene
• cis-2,4,5-Trimethoxy-1-propenylbenzene, 70%
• I(2)-Asarone
• cis-2,4,5-trimethoxyphenylpropene
• CCG-266642
• HY-N1501
• MFCD00009281
• (Z)-1,2,4-Trimethoxy-5-(prop-1-en-1-yl)benzene
• beta-Asarone; 1,2,4-Trimethoxy-5-[(Z)-prop-1-enyl]benzene; ss-Asarone
• Beta-asarone

• MDL： MFCD00009281
• Inchi： 1S/C12H16O3/c1-5-6-9-7-11(14-3)12(15-4)8-10(9)13-2/h5-8H,1-4H3/b6-5-
• InChI Key： RKFAZBXYICVSKP-WAYWQWQTSA-N
• SMILES： O(C)C1C=C(C(=CC=1/C=C\C)OC)OC
• BRN： 1910606

Computed Properties

• Exact Mass: 208.11000
• Monoisotopic Mass: 208.109944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 27.7
• Surface Charge: 0
• Tautomer Count: nothing
• Molecular Weight: 208.25

Experimental Properties

• Color/Form: Liquid
• Density: 1.073 g/mL at 25 °C(lit.)
• Boiling Point: 296°C at 760 mmHg
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.558(lit.)
• PSA: 27.69000
• LogP: 2.74550
• Solubility: Not determined
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Beta-asarone Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S23; S24/25
• RTECS：DC3000000
• Hazardous Material Identification：
• Safety Term：S23-S24/25
• Risk Phrases：R22
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Beta-asarone

Beta-asarone: A Comprehensive Overview

Beta-asarone, also known as asarum heterotropoides, is a naturally occurring compound with the CAS number 5273-86-9. This compound has garnered significant attention in recent years due to its diverse biological activities and potential applications in various fields, including pharmacology, traditional medicine, and food science. In this article, we will delve into the latest research findings on Beta-asarone, exploring its properties, mechanisms of action, and its role in modern scientific advancements.

The chemical structure of Beta-asarone is characterized by a unique arrangement of atoms that contributes to its distinctive properties. Recent studies have highlighted its ability to interact with cellular pathways involved in inflammation, oxidative stress, and neuroprotection. For instance, research published in 2023 demonstrated that Beta-asarone exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings underscore its potential as a therapeutic agent for conditions like arthritis and neurodegenerative diseases.

In addition to its anti-inflammatory properties, Beta-asarone has also been investigated for its neuroprotective effects. A study conducted in 2023 revealed that this compound can enhance cognitive function by promoting neuronal survival and reducing oxidative damage in brain cells. This research opens new avenues for the development of treatments targeting Alzheimer's disease and other forms of dementia.

The application of Beta-asarone extends beyond medicine into the realm of food science. Recent studies have explored its use as a natural food preservative due to its antimicrobial properties. For example, research published in 2023 demonstrated that Beta-asarone can effectively inhibit the growth of pathogenic bacteria such as Salmonella and E. coli, making it a promising alternative to synthetic food additives.

Moreover, the global market for natural bioactive compounds has seen a surge in demand for products containing Beta-asarone. This is driven by consumer preference for natural and sustainable ingredients in cosmetics, dietary supplements, and functional foods. The compound's ability to combat oxidative stress and promote skin health has made it a key ingredient in anti-aging skincare products.

In conclusion, Beta-asarone (CAS No. 5273-86-9) is a versatile compound with a wide range of applications across multiple industries. Its anti-inflammatory, neuroprotective, antimicrobial, and antioxidant properties make it a valuable asset in modern scientific research and product development. As ongoing studies continue to uncover new insights into its mechanisms of action, the potential for Beta-asarone to revolutionize various fields remains immense.